5-bromo-N-(2-furylmethyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(furan-2-ylmethyl)-2-methoxybenzamide
• InChI: InChI=1S/C13H12BrNO3/c1-17-12-5-4-9(14)7-11(12)13(16)15-8-10-3-2-6-18-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: BRWFWQHUIHDGTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NCC2=CC=CO2
• Molecular Formula: C13H12BrNO3
• Molecular Weight: 310.14 g/mol

Description

5-bromo-N-(2-furylmethyl)-2-methoxybenzamide, also known as BFM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-bromo-N-(2-furylmethyl)-2-methoxybenzamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug development. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug development, this compound has been used as a starting material for the synthesis of other compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-furylmethyl)-2-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins involved in cell growth and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of HDAC and PKC activity. This compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(2-furylmethyl)-2-methoxybenzamide in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis, making it a potential candidate for cancer research. However, one limitation is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-N-(2-furylmethyl)-2-methoxybenzamide, including further studies on its mechanism of action, its potential use in treating neurodegenerative diseases, and its use as a starting material for the synthesis of other compounds with potential therapeutic applications. Additionally, further studies on the solubility of this compound and its effects on other cell types could provide valuable insights into its potential applications in various fields.